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Compound of Interest

Compound Name: Kallikrein 5-IN-2

Cat. No.: B15603416 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring a safe laboratory environment and minimizing

environmental impact. This document provides essential logistical information and procedural

guidance for the safe disposal of Kallikrein 5-IN-2, a selective inhibitor of Kallikrein 5 (KLK5).

Important Note: A specific Safety Data Sheet (SDS) for Kallikrein 5-IN-2 is not readily

available. Therefore, this compound should be handled as a potentially hazardous chemical.

The following procedures are based on best practices for the disposal of laboratory chemical

waste. Always consult your institution's specific safety protocols and waste disposal guidelines.

Disposal Protocol
The primary principle for the disposal of Kallikrein 5-IN-2 is to treat it as hazardous chemical

waste. Under no circumstances should it be disposed of in regular trash or down the drain.

Step-by-Step Disposal Procedure:

Waste Segregation:

Solid Waste: Collect solid Kallikrein 5-IN-2, any contaminated personal protective

equipment (PPE) such as gloves and lab coats, and other contaminated disposable lab

supplies (e.g., weigh boats, pipette tips) in a designated, clearly labeled hazardous waste

container for solid chemical waste.
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Liquid Waste: Solutions containing Kallikrein 5-IN-2 should be collected in a dedicated,

sealed, and chemically compatible liquid waste container. Clearly label the container with

the contents, including the name of the chemical and any solvents used.

Sharps Waste: Any needles, syringes, or other contaminated sharps must be disposed of

in a designated sharps container to prevent physical injury and chemical exposure.

Container Management:

Ensure all waste containers are in good condition and compatible with the chemical waste

being collected.

Keep waste containers securely sealed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.

Waste Pickup and Disposal:

Follow your institution's established procedures for the pickup and disposal of hazardous

chemical waste. This is typically managed by the Environmental Health and Safety (EHS)

department.

Ensure all required waste disposal forms are completed accurately and accompany the

waste containers.

Physicochemical and Handling Data for Kallikrein 5-
IN-2
The following table summarizes key quantitative data for Kallikrein 5-IN-2.
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Property Value

Molecular Formula C23H22N6O[1][2]

Molecular Weight 398.46 g/mol [1][2]

CAS Number 2361160-57-6[1][2]

Appearance Off-white to light yellow solid[1][2]

pIC50 7.1[1][3]

Solubility
DMSO: ≥ 100 mg/mL (195.13 mM)[3] Water (pH

4): ~1 mg/mL[1][2]

Stability

Stable at 40°C between pH 4-8 with a half-life of

>1000 hours under non-oxidative conditions.[1]

[2]

Storage (Powder) -20°C for 3 years; 4°C for 2 years.[1][2]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month.[1][3]

Experimental Protocols
While specific experimental protocols for Kallikrein 5-IN-2 are proprietary to individual

research labs, a general protocol for assessing the in vitro efficacy of a KLK5 inhibitor would

typically involve the following steps:

Enzymatic Activity Assay:

Reagents and Materials:

Recombinant human Kallikrein 5 (KLK5)

Fluorogenic peptide substrate for KLK5

Assay buffer (e.g., Tris-HCl with NaCl and CaCl2, pH 8.0)

Kallikrein 5-IN-2 (dissolved in an appropriate solvent like DMSO)
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Microplate reader capable of fluorescence detection

Procedure:

Prepare a series of dilutions of Kallikrein 5-IN-2 in assay buffer.

In a microplate, add the KLK5 enzyme to each well.

Add the different concentrations of Kallikrein 5-IN-2 to the wells and incubate for a

specified period (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C) to allow for

inhibitor binding.

Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

Monitor the increase in fluorescence over time using a microplate reader. The rate of

substrate cleavage is proportional to the enzyme activity.

Calculate the percentage of inhibition for each concentration of Kallikrein 5-IN-2 relative

to a control with no inhibitor.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration and fitting the data to a dose-response curve.

Kallikrein 5 Signaling Pathway in Skin Inflammation
Kallikrein 5 plays a crucial role in skin homeostasis and, when dysregulated, contributes to

inflammatory skin conditions. A key mechanism involves the activation of Protease-Activated

Receptor 2 (PAR2). The following diagram illustrates this signaling pathway and the inhibitory

action of Kallikrein 5-IN-2.
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Caption: Kallikrein 5-IN-2 inhibits the KLK5-mediated activation of PAR2, blocking downstream

inflammatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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